Cas no 22460-53-3 (4-Isopropenylcyclohexanone)
4-Isopropenylcyclohexanone structure
Product Name:4-Isopropenylcyclohexanone
CAS No:22460-53-3
MF:C9H14O
MW:138.206862926483
CID:2836583
PubChem ID:549291
Update Time:2025-04-21
4-Isopropenylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 4-Isopropenylcyclohexanone
- DTXSID20338473
- AKOS020762012
- 22460-53-3
- SCHEMBL8486388
- Cyclohexanone, 4-(1-methylethenyl)-
- 4-isopropenyl-cyclohexanone
- 4-(PROP-1-EN-2-YL)CYCLOHEXAN-1-ONE
-
- Inchi： 1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h8H,1,3-6H2,2H3
- InChI Key： YQMUZRNPCVSBEH-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(=C)C)CC1
Computed Properties
- Exact Mass: 138.104465066g/mol
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.1Ų
4-Isopropenylcyclohexanone Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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